Cas no 2168712-77-2 (methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate
• CAS No: 2168712-77-2
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 6264172
• PubChem ID: 165787172
• Update Time: 2025-05-24

methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate
• 2168712-77-2
• EN300-1269322

• Inchi： 1S/C8H11NO3S/c1-3-5(10)7-9-4-6(13-7)8(11)12-2/h4-5,10H,3H2,1-2H3
• InChI Key： AWAABXFQPLRAQL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1C(CC)O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate

Methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate (CAS No. 2168712-77-2): A Comprehensive Overview

Methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate, identified by the chemical identifier CAS No. 2168712-77-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 1-hydroxypropyl side chain and a carboxylate functional group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate have been subjects of extensive research due to its potential role in drug development. The thiazole ring is a key pharmacophore in many bioactive molecules, and modifications to this core structure can lead to novel compounds with enhanced pharmacological properties. The introduction of the 1-hydroxypropyl group not only influences the solubility and metabolic stability of the compound but also opens up possibilities for further derivatization and functionalization.

In recent years, there has been growing interest in thiazole derivatives as potential candidates for treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The carboxylate group in Methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. This feature makes it a valuable building block for designing molecules that can interact with enzymes or receptors in a targeted manner.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been exploring its use as an intermediate in the synthesis of more complex therapeutic agents. The structural flexibility provided by the 1-hydroxypropyl side chain allows for modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the final drug product. This adaptability is crucial in drug discovery, where optimizing a molecule's properties is essential for achieving desired therapeutic effects.

The biological activity of Methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate has been investigated in several preclinical studies. These studies have revealed promising results regarding its interaction with various biological targets. For instance, some research suggests that this compound may exhibit antimicrobial properties, making it a potential candidate for developing new antibiotics or antifungal agents. Additionally, its ability to modulate enzyme activity has led to investigations into its potential use as an anti-inflammatory or anticancer agent.

The synthesis of Methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 1-hydroxypropyl group typically involves etherification or esterification reactions, which must be carried out under controlled conditions to prevent unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

The analytical characterization of this compound is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its structure and purity. These analytical methods provide detailed information about the molecular structure and help ensure that the compound meets the required quality standards for further research or commercial applications.

In conclusion, Methyl 2-(1-hydroxypropyl)-1,3-thiazole-5-carboxylate (CAS No. 2168712-77-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a 1-hydroxypropyl side chain and a carboxylate functional group, make it an attractive candidate for designing novel therapeutic agents. Ongoing research continues to explore its biological activities and synthetic possibilities, paving the way for new applications in medicine.